Cas no 1105997-89-4 (4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1105997-89-4
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 4847822
• Update Time: 2023-08-19

4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H4F5NO2/c9-6(10)3-1-5(8(11,12)13)14-2-4(3)7(15)16/h1-2,6H,(H,15,16)
• InChI Key： KUWUXMXHYHPKSE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2